Cas no 148261-31-8 (3-Hexen-2-ol, (2S,3E)-)

• Product Name: 3-Hexen-2-ol, (2S,3E)-
• CAS No: 148261-31-8
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 1323745
• Update Time: 2024-08-18

3-Hexen-2-ol, (2S,3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexen-2-ol, (2S,3E)-
• (2S)-hex-3-en-2-ol

• Inchi： 1S/C6H12O/c1-3-4-5-6(2)7/h4-7H,3H2,1-2H3/b5-4+/t6-/m0/s1
• InChI Key： SMOVOSVEEFIBSP-OVCGOVNKSA-N
• SMILES： C[C@H](O)/C=C/CC

Computed Properties

• Exact Mass: 100.08886

Experimental Properties

• Density: 0.841±0.06 g/cm3(Predicted)
• Boiling Point: 139.3±8.0 °C(Predicted)
• PSA: 20.23
• pka: 14.77±0.20(Predicted)